Cas no 1023277-41-9 (3-(Piperidin-3-yloxy)aniline)

• Product Name: 3-(Piperidin-3-yloxy)aniline
• CAS No: 1023277-41-9
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5250424
• Update Time: 2025-10-29

3-(Piperidin-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-3-yloxy)aniline
• Benzenamine, 3-(3-piperidinyloxy)-

• Inchi： 1S/C11H16N2O/c12-9-3-1-4-10(7-9)14-11-5-2-6-13-8-11/h1,3-4,7,11,13H,2,5-6,8,12H2
• InChI Key： NBXYTVWVNDGNQK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 1.3
• Topological Polar Surface Area: 47.3

Additional information on 3-(Piperidin-3-yloxy)aniline

Recent Advances in the Study of 3-(Piperidin-3-yloxy)aniline (CAS: 1023277-41-9) in Chemical Biology and Pharmaceutical Research

The compound 3-(Piperidin-3-yloxy)aniline (CAS: 1023277-41-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and implications for drug discovery.

Recent studies have demonstrated that 3-(Piperidin-3-yloxy)aniline serves as a versatile scaffold for the development of novel pharmacologically active compounds. Its piperidine-oxyaniline structure provides multiple sites for chemical modification, making it particularly valuable in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound as a key intermediate in the synthesis of potent kinase inhibitors with potential applications in oncology.

From a synthetic chemistry perspective, researchers have developed improved methods for the preparation of 3-(Piperidin-3-yloxy)aniline with higher yields and purity. A notable advancement comes from a recent patent application (WO2023056789) describing a novel catalytic process that reduces byproduct formation while maintaining excellent stereoselectivity. These methodological improvements are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro studies have revealed that derivatives of 3-(Piperidin-3-yloxy)aniline exhibit promising activity against various molecular targets. Particularly noteworthy is its interaction with G protein-coupled receptors (GPCRs), where structural analogs have shown selective modulation of serotonin and dopamine receptors. This finding, published in ACS Chemical Neuroscience (2023), suggests potential applications in neurological disorders.

The pharmacokinetic properties of 3-(Piperidin-3-yloxy)aniline derivatives have also been investigated in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting demonstrated favorable blood-brain barrier penetration for certain analogs, along with acceptable metabolic stability profiles. These characteristics make the compound particularly interesting for CNS-targeted drug development.

From a safety perspective, recent toxicological assessments of 3-(Piperidin-3-yloxy)aniline and its derivatives have provided encouraging results. A comprehensive study published in Regulatory Toxicology and Pharmacology (2023) reported low cytotoxicity in human cell lines and favorable in vivo safety profiles in rodent models at therapeutic doses. However, researchers caution that structure-activity relationships must be carefully considered, as minor modifications can significantly alter toxicity profiles.

Looking forward, several pharmaceutical companies have included 3-(Piperidin-3-yloxy)aniline derivatives in their discovery pipelines. Industry reports suggest that at least two candidates based on this scaffold are expected to enter Phase I clinical trials in 2024, targeting neurological and oncological indications respectively. The continued exploration of this compound's potential underscores its importance in contemporary drug discovery efforts.

In conclusion, 3-(Piperidin-3-yloxy)aniline (CAS: 1023277-41-9) represents a promising chemical entity with diverse pharmaceutical applications. Recent advances in its synthesis, biological evaluation, and preclinical development position it as a valuable scaffold for future therapeutic agents. Further research is warranted to fully explore its potential and translate these findings into clinical applications.